Cas no 63680-92-2 (3,5-Dimethyl-4-nitroso-1-p-tolyl-1H-pyrazole)

• Product Name: 3,5-Dimethyl-4-nitroso-1-p-tolyl-1H-pyrazole
• CAS No: 63680-92-2
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 2189340
• Update Time: 2023-08-06

3,5-Dimethyl-4-nitroso-1-p-tolyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-nitroso-1-(p-tolyl)-1H-pyrazole
• 3,5-dimethyl-4-nitroso-1-p-tolyl-1H-pyrazole
• 3,5-Dimethyl-4-nitroso-1-p-tolyl-1H-pyrazole

• Inchi： 1S/C12H13N3O/c1-8-4-6-11(7-5-8)15-10(3)12(14-16)9(2)13-15/h4-7H,1-3H3
• InChI Key： DGIOIMYOLHVQQR-UHFFFAOYSA-N
• SMILES： O=NC1C(C)=NN(C2C=CC(C)=CC=2)C=1C

Computed Properties

• Exact Mass: 215.106
• Monoisotopic Mass: 215.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.2